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Compound of Interest

N-benzyl-N-methyl-1-
Compound Name:
phenylpropan-2-amine

Cat. No.: B085781

In-Depth Technical Guide: Benzphetamine

For Researchers, Scientists, and Drug Development Professionals
Compound Identification

InChiKey: YXKTVDFXDRQTKV-UHFFFAOYSA-N

Chemical Name: Benzphetamine[1][2]

Synonyms: N-benzyl-N-methyl-1-phenylpropan-2-amine, d-Benzphetamine, N-
Benzylmethamphetamine[2][3]

CAS Number: 156-08-1[1][2]
Molecular Formula: C17H21N[1][2]

Molecular Weight: 239.36 g/mol [1]

Introduction

Benzphetamine is a sympathomimetic amine that is structurally related to amphetamine. It is
primarily used as a short-term adjunct in the management of exogenous obesity. As a prodrug,
benzphetamine is metabolized in the body to its active components, amphetamine and
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methamphetamine, which exert their pharmacological effects by stimulating the central nervous
system (CNS). This guide provides a comprehensive overview of the available technical data
on benzphetamine, focusing on its mechanism of action, metabolic pathways, and relevant
experimental findings.

Mechanism of Action & Metabolism

The primary mechanism of action of benzphetamine is indirect and relies on its in vivo
conversion to amphetamine and methamphetamine. These active metabolites are potent CNS
stimulants that increase the release and block the reuptake of catecholamines such as
dopamine and norepinephrine from presynaptic neurons. The elevated levels of these
neurotransmitters in the synaptic cleft lead to increased alertness, reduced fatigue, and
appetite suppression.

The metabolic conversion of benzphetamine to its active metabolites is a critical step in its
pharmacological activity. This process primarily occurs in the liver and involves N-
debenzylation to yield methamphetamine, which is subsequently demethylated to
amphetamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzphetamine (CAS 156-08-1) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. Benzphetamine [webbook.nist.gov]

3. Benzfetamine | C17H21N | CID 2341 - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [InChiKey YXKTVDFXDRQTKV-UHFFFAOYSA-N
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b085781#inchikey-yxktvdfxdrgtkv-uhfffaoysa-n-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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